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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-4-chloro-3-indolyl phosphate (BCIP), often referred to as X-Phos, is a widely
utilized chromogenic substrate for the enzyme alkaline phosphatase (AP). Its ability to form a
distinct, insoluble colored precipitate upon enzymatic dephosphorylation makes it an invaluable
tool in various molecular biology and histochemical applications. This technical guide provides
an in-depth overview of the chemical properties, mechanism of action, and key applications of
BCIP, complete with detailed experimental protocols and visual workflows.

Core Chemical and Physical Properties

BCIP is commercially available in different salt forms, primarily as a disodium salt and a p-
toluidine salt, which exhibit different solubility properties. The choice of salt depends on the
desired solvent for stock solutions.
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5-Bromo-4-chloro-

5-Bromo-4-chloro-

5-Bromo-4-chloro-

3-indolyl 3-indolyl 3-indolyl
Property

phosphate phosphate phosphate p-

(General) disodium salt toluidine salt
Molecular Formula CsHeBrCINO4P CsH4BrCINNa204P C15H15BrCIN204P
Molar Mass 326.47 g-mol~[1] 370.43 g/mol 433.62 g/mol [2]

White to slightly

yellowish White to off-white White to light yellow
Appearance ] )

microcrystalline powder powder[4]

powder|[3]

Soluble in water (20- Soluble in DMF (20

Solubility - 50 mg/mL)[5], mg/mL), insoluble in

insoluble in DMF

water

Storage Conditions

Store at -20°C,
protected from light

and moisture[6]

Store at -20°C,
protected from light

and moisture

Store at -20°C,
protected from light

and moisture[6]

Purity (HPLC)

>98%][7]

>098.0%[4]

Mechanism of Action: The BCIP/NBT Reaction

BCIP serves as a substrate for alkaline phosphatase. The enzymatic reaction, typically

performed in the presence of Nitro Blue Tetrazolium (NBT), leads to the formation of a stable,

colored precipitate. NBT acts as an oxidant, accepting electrons from the intermediate product

of the BCIP reaction, which enhances the color formation.

The reaction proceeds as follows:

» Alkaline phosphatase cleaves the phosphate group from BCIP, yielding 5-bromo-4-chloro-3-

indoxyl.

e This intermediate product is unstable and undergoes oxidation.
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 In the presence of NBT, the oxidized indoxyl species reduces NBT to an insoluble, dark-blue
to purple diformazan precipitate.[1][8]

» Simultaneously, two molecules of the oxidized indoxyl can dimerize to form 5,5'-dibromo-4,4'-
dichloro-indigo, which is also a blue precipitate.[1]
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Dimerization & Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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